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Compound of Interest

Ethyl 2-(3-cyanophenyl)-2-
Compound Name:
oxoacetate

Cat. No.: B1346285

Ethyl 2-(3-cyanophenyl)-2-oxoacetate: A
Technical Overview

CAS Number: 732249-89-7
For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of Ethyl 2-(3-cyanophenyl)-2-oxoacetate, a
chemical compound with potential applications in research and development. Due to the limited
availability of public data, this guide summarizes the currently known information and provides
a framework for future investigation.

Chemical Identity and Properties

Ethyl 2-(3-cyanophenyl)-2-oxoacetate is an organic compound characterized by a central
ethyl oxoacetate core attached to a phenyl ring bearing a nitrile group at the meta position.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 732249-89-7 Chemical Supplier Catalogs
Molecular Formula C11HoNOs3 MolPort[1]

Molecular Weight 203.19 g/mol MolCore[2]

Canonical SMILES 'C\IZCOC(:O)C(:O)clcccc(cl)C# MolPort[1]

Physical State Not reported N/A

Melting Point Not reported N/A

Boiling Point Not reported N/A

Solubility Not reported N/A

Note: Quantitative physical properties such as melting point, boiling point, and solubility are not
readily available in the public domain. These would need to be determined experimentally.

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of Ethyl 2-(3-cyanophenyl)-2-oxoacetate
are not explicitly described in publicly available literature. However, a general synthetic
approach for aryl a-keto esters can be proposed based on established organic chemistry
principles.

A plausible synthetic route could involve the Friedel-Crafts acylation of 3-cyanobenzoyl chloride
with a suitable ethyl ester derivative or the oxidation of a corresponding precursor. The
reactivity of this compound is expected to be dictated by its three primary functional groups: the
ketone, the ester, and the nitrile. These sites offer opportunities for a variety of chemical
transformations, making it a potentially versatile building block in organic synthesis.

Experimental Workflow: Potential Synthetic Pathway
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Caption: A potential synthetic workflow for Ethyl 2-(3-cyanophenyl)-2-oxoacetate.

Potential Biological Significance and Applications

While no specific biological activities or signaling pathway involvements have been reported for
Ethyl 2-(3-cyanophenyl)-2-oxoacetate itself, the structural motifs present in the molecule are
found in various biologically active compounds. The cyanophenyl group and the a-keto ester
functionality are of interest in medicinal chemistry for their potential to interact with biological
targets.

For instance, related pyrazole derivatives containing a 3-cyanophenyl group have been noted
for a broad spectrum of biological activities. This suggests that Ethyl 2-(3-cyanophenyl)-2-
oxoacetate could serve as a valuable intermediate in the synthesis of novel therapeutic
agents.
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Logical Relationship: Research and Development Pathway
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Caption: A logical workflow for exploring the therapeutic potential of the compound.

Future Directions

The lack of comprehensive data on Ethyl 2-(3-cyanophenyl)-2-oxoacetate highlights the
need for further investigation. Key areas for future research include:

» Full Physicochemical Characterization: Experimental determination of melting point, boiling
point, solubility in various solvents, and spectral data (*H NMR, 3C NMR, IR, Mass
Spectrometry).

o Development and Optimization of Synthetic Protocols: Elucidation of efficient and scalable
synthesis methods.

o Exploration of Chemical Reactivity: Investigation of its utility as a building block in the
synthesis of more complex molecules.

» Biological Screening: Evaluation of its activity against a range of biological targets to identify
potential therapeutic applications.

This technical guide serves as a starting point for researchers interested in Ethyl 2-(3-
cyanophenyl)-2-oxoacetate. The compound's structure suggests it could be a valuable tool in
synthetic and medicinal chemistry, warranting further exploration to unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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